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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006 Get Quote

For researchers, scientists, and drug development professionals requiring high-purity,

isotopically labeled compounds, Jasmine lactone-d2 serves as a critical internal standard for

quantitative analyses. This technical guide provides an in-depth overview of its commercial

availability, key specifications, and detailed methodologies for its application in experimental

settings.

Commercial Availability
Jasmine lactone-d2 is a specialized chemical available from a limited number of suppliers.

One prominent commercial source is MedChemExpress (MCE), which provides this deuterated

compound for research purposes.[1][2]

Quantitative Data
The following table summarizes the key quantitative data for Jasmine lactone-d2, based on

information available from MedChemExpress and general specifications for their stable

isotope-labeled compounds.
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Parameter Value Source

Supplier MedChemExpress (MCE) [1][2]

Product Number HY-125678 [2]

Molecular Formula C₁₀H₁₄D₂O₂

Molecular Weight 170.25 g/mol

Purity >98% (General specification)

Isotopic Enrichment >98% (General specification)

Appearance Colorless to light yellow liquid
Inferred from non-deuterated

form

Storage
Recommended conditions on

Certificate of Analysis

Experimental Protocols
Jasmine lactone-d2 is primarily utilized as an internal standard in quantitative analysis,

particularly in chromatography-mass spectrometry techniques such as GC-MS and LC-MS/MS.

The following is a detailed, representative protocol for the quantification of Jasmine lactone in a

biological matrix using Jasmine lactone-d2 as an internal standard.

Protocol: Quantification of Jasmine Lactone in a Plant
Tissue Matrix using LC-MS/MS with Deuterated Internal
Standard
1. Objective: To accurately quantify the concentration of Jasmine lactone in a plant tissue

sample using Jasmine lactone-d2 as an internal standard to correct for matrix effects and

variations in sample preparation and instrument response.

2. Materials and Reagents:

Jasmine lactone analytical standard
Jasmine lactone-d2 (Internal Standard - IS)
Acetonitrile (ACN), LC-MS grade
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Formic acid, LC-MS grade
Ultrapure water
Plant tissue sample (e.g., tea leaves)
1.5 mL microcentrifuge tubes
Syringe filters (0.22 µm)
LC-MS vials

3. Preparation of Solutions:

Jasmine Lactone Stock Solution (1 mg/mL): Accurately weigh and dissolve Jasmine lactone
in ACN.
Jasmine lactone-d2 (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve Jasmine
lactone-d2 in ACN.
Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
Jasmine lactone stock solution with ACN:water (1:1, v/v).
IS Working Solution (e.g., 50 ng/mL): Dilute the IS stock solution with ACN.

4. Sample Preparation:

Homogenize 100 mg of the plant tissue sample.
Add 1 mL of ACN and vortex vigorously for 1 minute.
Spike the sample with 10 µL of the IS working solution (50 ng/mL).
Centrifuge the sample at 10,000 x g for 10 minutes.
Collect the supernatant and filter it through a 0.22 µm syringe filter into an LC-MS vial.

5. LC-MS/MS Analysis:

Liquid Chromatography System: UPLC or HPLC system
Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A: 0.1% Formic acid in water
Mobile Phase B: 0.1% Formic acid in ACN
Gradient: A suitable gradient to separate Jasmine lactone from matrix interferences.
Flow Rate: 0.3 mL/min
Injection Volume: 5 µL
Mass Spectrometer: Triple quadrupole mass spectrometer
Ionization Mode: Electrospray Ionization (ESI), positive mode
MRM Transitions:
Jasmine lactone: Precursor ion (m/z) -> Product ion (m/z)
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Jasmine lactone-d2: Precursor ion (m/z) -> Product ion (m/z) (Precursor ion will be M+2
compared to the non-deuterated form)

6. Data Analysis:

Integrate the peak areas for both Jasmine lactone and Jasmine lactone-d2.
Calculate the peak area ratio (Jasmine lactone area / Jasmine lactone-d2 area).
Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.
Determine the concentration of Jasmine lactone in the samples by interpolating their peak
area ratios from the calibration curve.

Signaling Pathways and Experimental Workflows
The biosynthesis of Jasmine lactone in plants, such as tea (Camellia sinensis), provides a

relevant biological pathway for researchers in natural products and plant sciences. The

following diagrams illustrate this pathway and a typical experimental workflow for quantitative

analysis using a deuterated internal standard.

Biosynthesis Pathway of Jasmine Lactone
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Caption: Biosynthesis Pathway of Jasmine Lactone.
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Quantitative Analysis Workflow
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Caption: Quantitative Analysis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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